![molecular formula C9H12N2O B1484931 trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol CAS No. 2165427-99-4](/img/structure/B1484931.png)
trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol
Overview
Description
Trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol (T2IC1) is a cyclic organic compound containing both an amine and a hydroxyl group. It is a versatile and useful compound, with applications in many areas of scientific research.
Scientific Research Applications
Synthesis and Chemical Reactivity
A novel approach to synthesizing alkoxy-substituted donor-acceptor cyclobutanes, including compounds similar to trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol, involves the catalysis by Ytterbium triflate (Yb(OTf)3). This method allows for the stereoselective synthesis of piperidines through the annulation of these cyclobutanes with in situ formed imines, showcasing a pathway to constructing complex nitrogen-containing heterocycles with high trans stereoselectivity (Moustafa & Pagenkopf, 2010).
Stereospecific Cyclization Strategies
In the realm of synthesizing biologically significant compounds, stereospecific cyclization of α,ε-dihydroxy-β-amino esters has been employed to create a range of imino and amino sugars. This methodology involves the preparation of these esters through conjugate addition and enolate oxidation, followed by cyclization to pyrrolidine or tetrahydropyran scaffolds. The direction of cyclization is influenced by the relative configuration of the dioxolane unit in the ester, indicating the versatility of cyclobutane derivatives in synthesizing cyclic amino compounds (Davies et al., 2014).
Photochemical Synthesis and Reactivity
The photochemical addition of acrylonitrile to certain dihydropyridines, followed by catalytic hydrogenation, has been used to create azabicyclo[4.2.0]octane derivatives. This process demonstrates the ability to manipulate cyclobutane and dihydropyridine frameworks to produce novel bicyclic structures with potential in synthesizing complex organic molecules (Adembri et al., 1992).
Mechanism of Action
Target of action
1,4-dihydropyridines are known to target calcium channels in the body. They bind to the L-type calcium channels, which are found in the heart and vascular smooth muscle cells .
Mode of action
By binding to the L-type calcium channels, 1,4-dihydropyridines block the influx of calcium ions into the cells. This leads to a relaxation of the vascular smooth muscle cells, resulting in vasodilation .
Biochemical pathways
The blockade of calcium channels disrupts the calcium-dependent signal transduction pathways. This affects various cellular processes, including muscle contraction, neurotransmitter release, and gene expression .
Pharmacokinetics
The pharmacokinetics of 1,4-dihydropyridines can vary widely depending on the specific compound. Factors such as absorption, distribution, metabolism, and excretion (ADME) can be influenced by the chemical structure of the compound .
Result of action
The primary result of the action of 1,4-dihydropyridines is the relaxation of vascular smooth muscle, leading to vasodilation. This can lower blood pressure and reduce the workload on the heart .
Action environment
The action of 1,4-dihydropyridines can be influenced by various environmental factors. For example, the presence of other drugs, the physiological state of the individual, and genetic factors can all affect the efficacy and stability of these compounds .
properties
IUPAC Name |
(1R,2R)-2-(4-iminopyridin-1-yl)cyclobutan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c10-7-3-5-11(6-4-7)8-1-2-9(8)12/h3-6,8-10,12H,1-2H2/t8-,9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPGSEOQTTKIZIY-RKDXNWHRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1N2C=CC(=N)C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]1N2C=CC(=N)C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.